Cas no 51452-22-3 (2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)thio]-)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)thio]-
• CAS No: 51452-22-3
• MF: C₁₀H₁₂O₄S₂
• MW: 260.329880714417
• CID: 362256
• PubChem ID: 717366
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)thio]-
• 3-tert-butylsulfanylthiophene-2,5-dicarboxylic acid
• Cambridge id 5119040
• 51452-22-3
• DTXSID40352050
• ST026239
• HMS1671F20
• 3-(tert-Butylthio)-2,5-thiophenedicarboxylic acid
• 3-(tert-butylthio)thiophene-2,5-dicarboxylic acid
• CBDivE_002505
• AKOS000664217

• Inchi： 1S/C10H12O4S2/c1-10(2,3)16-5-4-6(8(11)12)15-7(5)9(13)14/h4H,1-3H3,(H,11,12)(H,13,14)
• InChI Key： AIDPCPCBSDXZQQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)SC=1C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 260.01776
• Monoisotopic Mass: 260.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 74.6